Cas no 1620790-02-4 (2-Fluoro-6-methylbenzene-1-carbothioamide)

• Product Name: 2-Fluoro-6-methylbenzene-1-carbothioamide
• CAS No: 1620790-02-4
• MF: C₈H₈FNS
• MW: 169.219223976135
• CID: 5758034
• PubChem ID: 91875261
• Update Time: 2025-05-24

2-Fluoro-6-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1620790-02-4
• 2-fluoro-6-methylbenzene-1-carbothioamide
• EN300-1837693
• 2-Fluoro-6-methylbenzene-1-carbothioamide

• Inchi： 1S/C8H8FNS/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： HRINLBKWEKCNTC-UHFFFAOYSA-N
• SMILES： S=C(C1C(=CC=CC=1C)F)N

Computed Properties

• Exact Mass: 169.03614860g/mol
• Monoisotopic Mass: 169.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-6-methylbenzene-1-carbothioamide

2-Fluoro-6-methylbenzene-1-carbothioamide (CAS No. 1620790-02-4)

2-Fluoro-6-methylbenzene-1-carbothioamide, also known by its CAS registry number CAS No. 1620790-02-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with a fluoro group at the 2-position and a methyl group at the 6-position, along with a carbothioamide functional group at the 1-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-fluoro-6-methylbenzene-1-carbothioamide involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is essential for its use in research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

In terms of chemical properties, 2-fluoro-6-methylbenzene-1-carbothioamide exhibits moderate solubility in common organic solvents and shows reactivity towards nucleophilic attack due to the presence of the carbothioamide group. This reactivity makes it a promising candidate for use as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its potential as a building block for constructing bioactive compounds with tailored functionalities.

The application of CAS No. 1620790-02-4 extends beyond traditional organic synthesis. Its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of novel semiconducting materials and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques, which could pave the way for its integration into advanced technological applications.

In addition to its chemical versatility, 2-fluoro-6-methylbenzene-1-carbothioamide has shown promise in biological systems. Preliminary studies suggest that it may exhibit selective activity against certain enzymes or cellular pathways, making it a potential lead compound for drug discovery efforts. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The environmental impact of CAS No. 1620790-02-4 has also been a topic of interest. Studies on its biodegradation and toxicity indicate that it poses minimal risk to aquatic ecosystems under standard conditions. This information is crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 2-fluoro-6-methylbenzene-1-carbothioamide (CAS No. 1620790-02-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its utilization in both academic research and industrial settings.